3-(Cycloheptylsulfamoyl)thiophene-2-carboxylic acid
Overview
Description
3-(Cycloheptylsulfamoyl)thiophene-2-carboxylic acid is a chemical compound . It belongs to the family of sulfonamides. The IUPAC name for this compound is 3-[(cyclopropylamino)sulfonyl]-2-thiophenecarboxylic acid .
Molecular Structure Analysis
The molecular formula of 3-(Cycloheptylsulfamoyl)thiophene-2-carboxylic acid is C12H17NO4S2 . Its molecular weight is 303.4 g/mol . The InChI code for this compound is 1S/C8H9NO4S2/c10-8(11)7-6(3-4-14-7)15(12,13)9-5-1-2-5/h3-5,9H,1-2H2,(H,10,11) .Chemical Reactions Analysis
While specific chemical reactions involving 3-(Cycloheptylsulfamoyl)thiophene-2-carboxylic acid are not detailed in the literature, thiophene derivatives are known to be involved in a variety of reactions. For instance, thiophene-2-carboxylic acid has been widely studied as a substrate in coupling reactions and olefinations .Scientific Research Applications
- Thiophene derivatives, including 3-(Cycloheptylsulfamoyl)thiophene-2-carboxylic acid , have captured the interest of scientists due to their potential as biologically active compounds. These molecules play a vital role in improving advanced drugs with diverse biological effects .
- Some thiophene-based drugs exhibit pharmacological properties such as anticancer , anti-inflammatory , antimicrobial , and antihypertensive effects. For instance, suprofen (with a 2-substituted thiophene framework) is a nonsteroidal anti-inflammatory drug, while articaine (a 2,3,4-trisubstituent thiophene) serves as a voltage-gated sodium channel blocker and dental anesthetic .
- Thiophene derivatives contribute significantly to the field of organic semiconductors . They are essential for fabricating organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs) . The unique electronic properties of thiophenes make them valuable components in these devices .
- Thiophene derivatives, including our compound of interest, are used as corrosion inhibitors in industrial chemistry. Their ability to protect metals from corrosion makes them valuable in various applications .
- Thiophenes find application in the fabrication of light-emitting diodes (LEDs) . Their incorporation into materials contributes to the development of efficient and versatile LEDs .
- Researchers have explored various synthetic methods to obtain thiophene derivatives. These include the Gewald , Paal–Knorr , Fiesselmann , and Hinsberg reactions. For instance, the Paal–Knorr reaction involves the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) to form thiophenes .
- Multicomponent reactions have also been employed to synthesize thiophenes, demonstrating their versatility in organic synthesis .
- The unique structure of 3-(Cycloheptylsulfamoyl)thiophene-2-carboxylic acid may inspire drug design. Researchers explore its potential as a scaffold for novel compounds with specific biological activities .
Medicinal Chemistry and Drug Development
Organic Semiconductors and Electronics
Corrosion Inhibition
Material Science and Light-Emitting Diodes
Multicomponent Synthesis and Chemical Reactions
Biological Activity and Drug Design
Future Directions
Thiophene-based analogs, such as 3-(Cycloheptylsulfamoyl)thiophene-2-carboxylic acid, have attracted the interest of many scientists due to their potential as biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Therefore, future research may focus on exploring the biological activities of this compound and its potential applications in medicinal chemistry.
properties
IUPAC Name |
3-(cycloheptylsulfamoyl)thiophene-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO4S2/c14-12(15)11-10(7-8-18-11)19(16,17)13-9-5-3-1-2-4-6-9/h7-9,13H,1-6H2,(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYEKTNPDJCEWJR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)NS(=O)(=O)C2=C(SC=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO4S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(Cycloheptylsulfamoyl)thiophene-2-carboxylic acid | |
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